Cas no 887973-92-4 (5-[2-(trifluoromethoxy)phenyl]pyridine-3-carbaldehyde)

• Product Name: 5-[2-(trifluoromethoxy)phenyl]pyridine-3-carbaldehyde
• CAS No: 887973-92-4
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD06410236
• CID: 1056800
• PubChem ID: 24729841
• Update Time: 2025-10-29

5-[2-(trifluoromethoxy)phenyl]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[2-(Trifluoromethoxy)phenyl]-3-pyridinecarbaldehyde
• 5-[2-(trifluoromethoxy)phenyl]-3-Pyridinecarboxaldehyde
• 5-[2-(trifluoromethoxy)phenyl]pyridine-3-carbaldehyde
• 5-(2-(TRIFLUOROMETHOXY)PHENYL)NICOTINALDEHYDE
• 5-(2-(TRIFLUOROMETHOXY)PHENYL)PYRIDINE-3-CARBOXALDEHYDE
• EN300-716027
• AB24187
• CS-0269539
• 887973-92-4
• AC7125
• FT-0763447
• SY015952
• AKOS027257051
• A915714
• MFCD06410236
• DB-021518

• MDL： MFCD06410236
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)19-12-4-2-1-3-11(12)10-5-9(8-18)6-17-7-10/h1-8H
• InChI Key： QFRNEYIXRVYXIL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=NC=C(C=O)C=1)(F)F

Computed Properties

• Exact Mass: 267.05100
• Monoisotopic Mass: 267.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 3.45970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-[2-(trifluoromethoxy)phenyl]pyridine-3-carbaldehyde

Introduction to 5-[2-(trifluoromethoxy)phenyl]pyridine-3-carbaldehyde (CAS No. 887973-92-4)

5-[2-(trifluoromethoxy)phenyl]pyridine-3-carbaldehyde, identified by its CAS number 887973-92-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aldehyde features a pyridine core substituted with a trifluoromethoxy group on the phenyl ring and an aldehyde functional group at the 3-position. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various biologically active agents, particularly in the development of pharmaceuticals targeting neurological and inflammatory disorders.

The trifluoromethoxy group is a key feature of this compound, contributing to its lipophilicity and metabolic stability, which are crucial factors in drug design. The presence of this group enhances the molecule's interaction with biological targets, making it an attractive scaffold for medicinal chemists. Furthermore, the aldehyde functionality at the 3-position of the pyridine ring provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that pyridine-based compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, 5-[2-(trifluoromethoxy)phenyl]pyridine-3-carbaldehyde has emerged as a promising candidate for further investigation.

Recent research has highlighted the compound's potential in treating neurological disorders. Preclinical studies have shown that it can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These effects suggest that 5-[2-(trifluoromethoxy)phenyl]pyridine-3-carbaldehyde may have therapeutic applications in conditions such as depression, anxiety, and Parkinson's disease. The trifluoromethoxy group plays a critical role in these interactions by enhancing binding affinity to specific receptors.

The compound's anti-inflammatory properties have also been explored in several studies. In vitro experiments have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB. These findings make 5-[2-(trifluoromethoxy)phenyl]pyridine-3-carbaldehyde a promising lead compound for developing novel anti-inflammatory drugs.

Beyond its potential therapeutic applications, 5-[2-(trifluoromethoxy)phenyl]pyridine-3-carbaldehyde has also been studied for its role in drug discovery and development. Its unique structure provides a versatile scaffold for synthesizing new analogs with enhanced pharmacological properties. Researchers have employed various synthetic strategies to modify this compound, leading to the discovery of several novel derivatives with improved efficacy and reduced side effects.

The synthesis of 5-[2-(trifluoromethoxy)phenyl]pyridine-3-carbaldehyde involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and oxidation processes. The use of advanced catalytic systems has significantly improved the efficiency of these synthetic steps, making it more feasible to produce large quantities of the compound for research purposes.

The pharmacokinetic profile of 5-[2-(trifluoromethoxy)phenyl]pyridine-3-carbaldehyde is another area of interest. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability in vivo. These properties are essential for ensuring that the compound reaches its target sites effectively and remains active long enough to exert its therapeutic effects. Additionally, its favorable pharmacokinetic profile suggests that it may be suitable for once-daily dosing regimens.

In conclusion, 5-[2-(< strong >trifluoromethoxy strong >)< strong >phenyl strong >]pyridine-3-carbaldehyde (CAS No. 887973-92-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing new drugs targeting neurological and inflammatory disorders. Ongoing studies continue to uncover its pharmacological properties and synthetic applications, reinforcing its importance as a valuable intermediate in drug discovery.